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Compound of Interest

1-(4-Methoxyphenyl)-4-(4-
Compound Name:
nitrophenyl)piperazine

Cat. No.: B016759

Essential Safety and Handling Guide for 1-(4-
Methoxyphenyl)-4-(4-nitrophenyl)piperazine

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-(4-Methoxyphenyl)-4-(4-
nitrophenyl)piperazine. Adherence to these protocols is essential for ensuring laboratory
safety and minimizing exposure risks.

Chemical and Physical Properties

A summary of the key quantitative data for 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine
is presented below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b016759?utm_src=pdf-interest
https://www.benchchem.com/product/b016759?utm_src=pdf-body
https://www.benchchem.com/product/b016759?utm_src=pdf-body
https://www.benchchem.com/product/b016759?utm_src=pdf-body
https://www.benchchem.com/product/b016759?utm_src=pdf-body
https://www.benchchem.com/product/b016759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Reference
CAS Number 74852-61-2

Molecular Formula C17H19N303 [1]
Molecular Weight 313.35 g/mol [1]

Physical Form Solid

Purity Typically =97%

Room Temperature (Sealed in

Storage Temperature
dry)

Operational Protocols

The following sections detail the step-by-step procedures for the safe handling, storage, and
disposal of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling this compound.[2] The required
equipment is outlined below.
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PPE Category

Specification

Rationale

Eye and Face Protection

ANSI-approved safety goggles
that form a tight seal around
the eyes.[3] A full-face shield
should be worn over goggles
when there is a significant risk
of splashing.[3][4]

Protects against splashes,
dust, and vapors which can

cause serious eye irritation.[5]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber for extended
contact, Nitrile for splash
protection).[2][6] Gloves must
be inspected for integrity

before each use.[7]

Prevents skin contact, as the
compound may cause skin

irritation.[5]

Body Protection

A flame-resistant laboratory
coat, fully buttoned.[2] For
procedures with a higher risk
of splashing, a chemical-
resistant apron or coveralls

should be worn.[2]

Provides a barrier against
accidental spills and
contamination of personal
clothing.[7]

Footwear

Fully enclosed, chemical-

resistant shoes.[2]

Protects feet from spills and

falling objects.

Respiratory Protection

All handling of the solid
compound must occur in a
certified chemical fume hood.
[2] For emergencies or if
engineering controls are
insufficient, use an air-purifying
respirator (APR) with organic

vapor cartridges.[2]

Minimizes inhalation of dust
and vapors, which may cause

respiratory tract irritation.[5]

Safe Handling and Storage Protocol

Engineering Controls:
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o All work with 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine must be conducted in a
properly functioning chemical fume hood to minimize inhalation exposure.[2]

o Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.[2]

Handling Procedure:

o Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for
any signs of degradation.[7]

e Weighing and Transfer: Conduct all weighing and transfers of the solid material within the
fume hood to contain any dust.[2] Use non-sparking tools to prevent ignition sources.[7]

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

e General Hygiene: Avoid contact with skin and eyes.[7] Do not eat, drink, or smoke in the
laboratory area.[8] Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[9]

Storage:
» Store the compound in a tightly closed, properly labeled container.[7]

o Keep the container in a dry, cool, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.[7][10]

Spill and Emergency Procedures

Spill Response:
o Evacuation: Evacuate non-essential personnel from the immediate spill area.
o Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

o Containment: For solid spills, avoid generating dust.[7] Carefully sweep up the material using
non-sparking tools and place it into a suitable, labeled container for hazardous waste
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disposal.[7][9]

o Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water. All cleaning materials should be disposed of as hazardous waste.

o PPE: Wear the full recommended PPE during the entire cleanup process.
First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[7]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with
plenty of soap and water.[7] Seek medical advice if irritation occurs.[9]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[7] Seek immediate medical attention.

e Ingestion: Do not induce vomiting.[7] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[7] Call a physician or poison control center immediately.[7]

Disposal Plan

All waste containing 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine must be treated as
hazardous waste.

» Waste Collection: Collect all waste material (including contaminated PPE, spill cleanup
materials, and empty containers) in a designated, sealed, and clearly labeled hazardous
waste container.[7]

o Disposal Method: The material should be disposed of through a licensed chemical
destruction facility or by controlled incineration with flue gas scrubbing.[7]

o Environmental Precautions: Do not allow the chemical or its containers to enter drains or
sewer systems.[7] Discharge into the environment must be avoided.[7]

Workflow Visualization
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The following diagram illustrates the standard workflow for the safe handling of 1-(4-
Methoxyphenyl)-4-(4-nitrophenyl)piperazine, from preparation to disposal.

Safe Handling Workflow

2. Handling
- Weigh & Transfer in Hood
- Use Non-Sparking Tools

If Spill Occurs

3. Experimental Use 1. Preparation Spill Response
- Conduct Reaction in Hood - Verify Fume Hood - Evacuate & Ventilate
- Monitor for Spills - Don Full PPE - Contain & Clean Up

Store Unuse

Material Post-Experiment

4. Storage 5. Decontamination
- Tightly Sealed Container |- - Clean Work Area
- Cool, Dry, Ventilated Area - Remove PPE Correctly

6. Waste Disposal
- Segregate Hazardous Waste
- Arrange Licensed Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b016759#personal-protective-equipment-for-
handling-1-4-methoxyphenyl-4-4-nitrophenyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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